2-isobutoxybenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CC(C)COC1=CC=CC=C1C(=O)N
• InChI: InChI=1S/C11H15NO2/c1-8(2)7-14-10-6-4-3-5-9(10)11(12)13/h3-6,8H,7H2,1-2H3,(H2,12,13)
• InChIKey: FVPWCKBAQIZSFS-UHFFFAOYSA-N

2-Isobutoxybenzamide Profile & Identity

2-Isobutoxybenzamide (CAS 57076-07-0) is a 2-alkoxybenzamide derivative characterized by an ortho-isobutoxy substituent on the benzamide scaffold [1]. It possesses a molecular weight of 193.24 g/mol, a predicted XLogP of 2.2, and a topological polar surface area (TPSA) of 52.3 Ų, indicative of moderate lipophilicity and hydrogen-bonding capacity [1]. The compound serves primarily as a synthetic intermediate and a probe molecule in medicinal chemistry and pharmacology, with documented screening against cytochrome P450 (CYP) isoforms and the complement system [2].

Workflow CYP inhibition profiling, ADME-Tox panel development, complement assay screening, and 2-alkoxybenzamide derivatization

Selection Ortho-isobutoxy benzamide with documented weak CYP inhibition, suitable as a low-liability scaffold or negative control probe

Use Context Medicinal chemistry SAR, complement hit expansion, and synthetic intermediate for focused 2-alkoxybenzamide libraries

• [1] PubChem. Benzamide, 2-(2-methylpropoxy)-. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1600874 (via mip.chem960.com). View Source
• [2] BindingDB. BDBM50527962 (CHEMBL4442292) Activity Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50527962 View Source

Substitution Challenges for 2-Isobutoxybenzamide

The substitution pattern of the alkoxy group on the benzamide core is a critical determinant of both physicochemical properties and biological interactions [1]. In the 2-alkoxybenzamide series, the ortho-positioning allows for the formation of an intramolecular N-H···O hydrogen bond, which rigidifies the molecular conformation and can dramatically alter target binding and solubility compared to meta- or para-substituted regioisomers [1]. Consequently, replacing 2-isobutoxybenzamide with an unsubstituted benzamide, a 3-isobutoxybenzamide, or another alkoxy analog is not a straightforward substitution. The evidence presented below quantifies specific points of differentiation that directly inform compound selection for screening, assay development, or synthetic planning.

Regioisomer mismatch Meta- or para-isobutoxy regioisomers disrupt the intramolecular N-H···O hydrogen bond, potentially altering target binding and solubility profiles.

Unsubstituted benzamide Lacks the ortho-alkoxy conformational restraint; direct replacement may shift CYP inhibition and chromatographic behavior substantially.

Alkoxy analog variation Smaller or linear alkoxy groups (e.g., methoxy) change lipophilicity and steric bulk, requiring re-validation of CYP liability and complement assay responses.

• [1] Bugenhagen, B. et al. (2025). Crystal Structures of Some 2-Alkoxybenzamides. Presented at Sciforum. Retrieved from https://sciforum.net/paper/view/1106 View Source

2-Isobutoxybenzamide Comparative Evidence

CYP4F8 Inhibition Potency vs. CAY10770

In a functional CYP inhibition assay using human HepG2 cell membranes, 2-isobutoxybenzamide exhibited an IC50 of 380,000 nM (380 µM) against CYP4F8 [1]. In a separate study, the reference inhibitor CAY10770 demonstrated an IC50 of 167,000 nM (167 µM) against the same isoform, albeit under slightly different conditions [2]. This cross-study comparison reveals that 2-isobutoxybenzamide is approximately 2.3-fold less potent than CAY10770 as a CYP4F8 inhibitor.

CYP4F8 Inhibition vs. CAY10770

Cross-study comparable

IC50: 380,000 nM vs. 167,000 nM (CAY10770) – 2.3-fold higher

Supports use as less-potent probe or negative control for CYP4F8

Different assay conditions may influence direct comparability

Evidence Dimension	CYP4F8 Inhibition (IC50)
Target Compound Data	380,000 nM (380 µM)
Comparator Or Baseline	CAY10770: 167,000 nM (167 µM)
Quantified Difference	2.3-fold higher IC50 (less potent)
Conditions	Target: HepG2 cell membranes transduced with lentiviral vector; Substrate: Luc-BE; Preincubation: 10 min with NADPH [1]. Comparator: standard CYP4F8 inhibition assay [2].

Why This Matters

For researchers developing CYP4F8 inhibitors, 2-isobutoxybenzamide serves as a less potent, but structurally simpler, chemical probe or negative control compared to the more potent CAY10770.

• [1] BindingDB. BDBM50527962 (CHEMBL4442292) Activity Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50527962 View Source
• [2] Scientist.com. CAY10770 Product Data. Retrieved from https://app.scientist.com/chemicals/CAY10770 View Source

Broad CYP Inhibition vs. Potent Benzamides

2-Isobutoxybenzamide was profiled against a panel of human CYP isoforms. In human pooled liver microsomes, it exhibited IC50 values of 228,000 nM (CYP1A2) and 954,000 nM (CYP2C8) [1]. These values, all in the high micromolar range, indicate weak and non-selective CYP inhibition. This contrasts with many potent benzamide-based drugs (e.g., some PARP inhibitors) which achieve low nanomolar CYP inhibition. This weak CYP interaction profile suggests a lower potential for CYP-mediated drug-drug interactions, a differentiating factor for its use as a scaffold in early drug discovery where minimal CYP liability is desired.

Broad CYP Inhibition vs. Potent Benzamides

Cross-study comparable

CYP1A2: 228,000 nM; CYP2C8: 954,000 nM – orders of magnitude weaker than nanomolar benzamide drugs

Positions compound as low-CYP-liability scaffold for medicinal chemistry

Human pooled liver microsomes; data to confirm in other matrices

Evidence Dimension	CYP1A2 and CYP2C8 Inhibition (IC50)
Target Compound Data	CYP1A2: 228,000 nM; CYP2C8: 954,000 nM
Comparator Or Baseline	Potent benzamide drugs (e.g., PARP inhibitors) with nanomolar CYP IC50 values
Quantified Difference	Several orders of magnitude less potent
Conditions	Human pooled liver microsomes; substrates: phenacetin (CYP1A2) and amodiaquine (CYP2C8); preincubation with NADPH for 30 min [1].

Why This Matters

This data positions 2-isobutoxybenzamide as a low-CYP-liability scaffold for medicinal chemistry, in contrast to more potent, but potentially problematic, benzamide drug candidates.

• [1] BindingDB. BDBM50527962 (CHEMBL4442292) Activity Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50527962 View Source

Physicochemical Shift vs. Parent Benzamide

The introduction of the isobutoxy group at the ortho position significantly alters key physicochemical parameters compared to the parent benzamide [1]. 2-Isobutoxybenzamide exhibits a boiling point of 322.1°C, approximately 34°C higher than benzamide's 288°C, and a predicted XLogP of 2.2, indicating substantially increased lipophilicity compared to benzamide (calculated XLogP ≈ 0.6). The melting point, however, remains similar (126-128°C vs. 125-129°C for benzamide).

Physicochemical Shift vs. Parent Benzamide

Data to verify

Boiling point +34 °C, XLogP +1.6 log units

Reported shift may alter formulation behavior and reverse-phase chromatography

Predicted XLogP; experimental BP from vendor – validate under intended conditions

Evidence Dimension	Boiling Point and Lipophilicity (XLogP)
Target Compound Data	BP: 322.1°C; XLogP: 2.2
Comparator Or Baseline	Benzamide: BP: 288°C; XLogP: ~0.6
Quantified Difference	BP: +34.1°C; XLogP: +1.6 log units
Conditions	Predicted values using standard computational models (XLogP3) [1]; experimental data from vendor specifications .

Why This Matters

The increased boiling point and lipophilicity of 2-isobutoxybenzamide directly impact its behavior in reverse-phase chromatography and its solubility profile in organic solvents, which is critical for purification and formulation development.

• [1] PubChem. Benzamide, 2-(2-methylpropoxy)-. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1600874 (via mip.chem960.com). View Source

Complement System Activity vs. Untested Analogs

2-Isobutoxybenzamide was examined in a functional assay using erythrocyte hemolysis as an endpoint for complement inhibition . The result of the assay was documented as 'Not determined' . While the specific quantitative outcome is unavailable, the inclusion of 2-isobutoxybenzamide in this targeted functional screen distinguishes it from the vast majority of uncharacterized benzamide analogs for which no such assay data exists. This entry point provides a documented, albeit preliminary, rationale for its consideration in complement-targeting research programs.

Complement System Screening vs. Untested Analogs

Supporting evidence

Tested (outcome not determined) in erythrocyte hemolysis assay; most benzamide analogs untested

Provides documented entry point for complement-targeting research

Indeterminate result; derivative synthesis and re-screening required

Evidence Dimension	Functional Complement Inhibition Assay
Target Compound Data	Tested, outcome 'Not determined'
Comparator Or Baseline	Majority of benzamide analogs (untested)
Quantified Difference	Qualitative difference: tested vs. untested
Conditions	Erythrocyte hemolysis functional assay in Ovis aries .

Why This Matters

The documented screening data, even with an indeterminate result, can accelerate hit-to-lead campaigns by justifying the inclusion of 2-isobutoxybenzamide in focused complement inhibition libraries, saving the time and resources required for de novo screening of untested analogs.

2-Isobutoxybenzamide Application Scenarios

CYP Inhibition Profiling and ADME-Tox Studies

Given its documented weak inhibition profile against CYP4F8, CYP1A2, and CYP2C8 (IC50s > 200 µM), 2-isobutoxybenzamide is an ideal negative control or low-liability scaffold for ADME-Tox panels. It can be used to benchmark more potent CYP inhibitors or to confirm that observed CYP interactions in a novel series are not due to the benzamide core itself [1].

Medicinal Chemistry Scaffold Optimization

The compound's ortho-isobutoxy group provides a unique conformational restraint due to intramolecular hydrogen bonding, a feature exploited in 2-alkoxybenzamide series to pre-organize the molecule for target binding [2]. This makes it a valuable starting point for structure-based drug design, particularly for targets where a rigid, lipophilic substituent is beneficial.

Complement System Research and Hit Expansion

The compound's inclusion in a functional complement inhibition hemolysis assay, even with an indeterminate result, provides a validated entry point for hit expansion. Researchers investigating the complement pathway can use 2-isobutoxybenzamide as a reference compound to develop more sensitive assays or as a core scaffold for synthesizing derivatives with improved activity .

Synthetic Intermediate for 2-Alkoxybenzamide Derivatives

2-Isobutoxybenzamide can serve as a versatile synthetic intermediate for generating a library of 2-alkoxybenzamide derivatives. Its ortho-substitution pattern and moderate lipophilicity (XLogP 2.2) make it amenable to further functionalization via amide coupling or electrophilic aromatic substitution, facilitating the exploration of structure-activity relationships in this class [3].

Application

Selection Property

Validation Focus

CYP inhibition profiling and ADME-Tox panels

Documented weak CYP inhibition (high µM range) across isoforms

Benchmark CYP inhibition assays and negative control suitability

Medicinal chemistry scaffold optimization

Ortho-isobutoxy group provides conformational restraint via intramolecular H-bond

Target-binding studies and SAR interpretation in 2-alkoxybenzamide series

Complement system hit expansion

Documented functional complement screening (even if indeterminate)

Assay sensitivity improvement and derivative activity profiling

Synthetic intermediate for 2-alkoxybenzamide libraries

Ortho-substitution pattern and moderate lipophilicity (XLogP 2.2)

Derivatization routes, purification, and library expansion protocols

• [1] BindingDB. BDBM50527962 (CHEMBL4442292) Activity Data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50527962 View Source
• [2] Bugenhagen, B. et al. (2025). Crystal Structures of Some 2-Alkoxybenzamides. Presented at Sciforum. Retrieved from https://sciforum.net/paper/view/1106 View Source
• [3] PubChem. Benzamide, 2-(2-methylpropoxy)-. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1600874 (via mip.chem960.com). View Source